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Compound Focus: Calcium alpha-ketoglutarate Monohydrate

CAS No.: 402726-78-7

Cat. No.: S3465738

Physicochemical Properties & Stability

The table below summarizes the key available information on Ca-AKG's properties.

Property Description & Evidence

Solubility Highly water-soluble; this property is leveraged to create effective formulations [1].
Stability of The alpha-ketoglutarate (AKG) anion is inherently unstable in acidic environments,
AKG breaking down quickly [1].

Stability of The calcium salt form significantly improves stability. The calcium cation acts as a
Ca-AKG buffer, protecting AKG from stomach acid and allowing it to reach the small intestine for

absorption [1].

Formulation Strategies for Enhanced Stability

A primary strategy to overcome AKG's instability is the development of specialized delivery systems.

Research and patent literature describe sustained-release compositions to improve pharmacokinetics.
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The formulation workflow uses controlled-release matrices like Hydroxypropylmethylcellulose (HPMC)
with varying molecular weights to modulate release rate [2]. These sustained-release formulations aim for a

release rate of no more than 90% compared to immediate-release commercial products [2].

Experimental & Analytical Considerations

When working with Ca-AKG, consider these key methodological points from recent studies:

¢ In Vivo Models for Aging & Stability: Studies on oxidative stress and stability often use the D-
galactose-induced brain aging mouse model. In such models, Ca-AKG is typically administered
via drinking water at concentrations like 0.5% or 1% w/v [3].

¢ Intervention in Clinical Trials: An ongoing human clinical trial (NCT05706389) uses a 1 g/day
sustained-release Ca-AKG tablet to test effects on DNA methylation age, confirming the translation
of stable formulations to human studies [4].
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e Mechanism Exploration: Proteomic profiling (e.g., DIA-MS) combined with KEGG/GSEA pathway
analysis is an effective method to uncover signaling pathways influenced by Ca-AKG, such as its
inhibitory effect on the mTOR pathway [3].

Key Gaps in Public Data

The search indicates a lack of publicly available, fundamental physicochemical data for Ca-AKG. You will

likely need to conduct primary characterization to obtain:

¢ Quantitative Solubility: Exact solubility values in water and pharmaceutically relevant solvents.

o Degradation Kinetics: Precise rates of degradation under various pH and temperature conditions.

o Thermal Analysis Data: Melting point, glass transition temperature, and results from
thermogravimetric analysis (TGA).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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